Cas no 862088-66-2 (3-(Tetrahydropyran-4-yloxy)benzoic acid)
862088-66-2 structure
Product Name:3-(Tetrahydropyran-4-yloxy)benzoic acid
CAS No:862088-66-2
MF:C12H14O4
MW:222.237164020538
CID:2950977
Update Time:2023-08-09
3-(Tetrahydropyran-4-yloxy)benzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-(四氢吡喃-4-基氧基)苯甲酸
- 3-(tetrahydropyran-4-yloxy)benzoic acid
- 3-(oxan-4-yloxy)benzoic acid
- 3-((Tetrahydro-2H-pyran-4-yl)oxy)benzoic acid
- 3-(tetrahydropyran-4-yloxy)benzoicacid
- 3-(Tetrahydro-pyran-4-yloxy)-benzoic acid
- 3-(Tetrahydropyran-4-yloxy)benzoic acid
-
- Inchi: 1S/C12H14O4/c13-12(14)9-2-1-3-11(8-9)16-10-4-6-15-7-5-10/h1-3,8,10H,4-7H2,(H,13,14)
- InChI Key: KFTLNTTVWSBYEG-UHFFFAOYSA-N
- SMILES: O1CCC(CC1)OC1C=CC=C(C(=O)O)C=1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 235
- XLogP3: 2.4
- Topological Polar Surface Area: 55.8
3-(Tetrahydropyran-4-yloxy)benzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Apollo Scientific | OR451222-1g |
3-(Tetrahydropyran-4-yloxy)benzoic acid |
862088-66-2 | 1g |
£660.00 | 2024-07-28 | ||
| Aaron | AR00IENF-500mg |
3-(Tetrahydropyran-4-yloxy)benzoic acid |
862088-66-2 | 97% | 500mg |
$214.00 | 2025-02-11 | |
| Aaron | AR00IENF-1g |
3-(Tetrahydropyran-4-yloxy)benzoic acid |
862088-66-2 | 97% | 1g |
$318.00 | 2025-02-11 | |
| Aaron | AR00IENF-5g |
3-(Tetrahydropyran-4-yloxy)benzoic acid |
862088-66-2 | 97% | 5g |
$941.00 | 2025-02-11 | |
| 1PlusChem | 1P00IEF3-500mg |
3-(Tetrahydropyran-4-yloxy)benzoic acid |
862088-66-2 | 97% | 500mg |
$192.00 | 2024-04-21 | |
| 1PlusChem | 1P00IEF3-1g |
3-(Tetrahydropyran-4-yloxy)benzoic acid |
862088-66-2 | 97% | 1g |
$278.00 | 2024-04-21 | |
| 1PlusChem | 1P00IEF3-5g |
3-(Tetrahydropyran-4-yloxy)benzoic acid |
862088-66-2 | 97% | 5g |
$816.00 | 2024-04-21 | |
| A2B Chem LLC | AI57695-500mg |
3-(Tetrahydropyran-4-yloxy)benzoic acid |
862088-66-2 | 97% | 500mg |
$210.00 | 2024-04-19 | |
| A2B Chem LLC | AI57695-1g |
3-(Tetrahydropyran-4-yloxy)benzoic acid |
862088-66-2 | 97% | 1g |
$310.00 | 2024-04-19 | |
| A2B Chem LLC | AI57695-5g |
3-(Tetrahydropyran-4-yloxy)benzoic acid |
862088-66-2 | 97% | 5g |
$910.00 | 2024-04-19 |
3-(Tetrahydropyran-4-yloxy)benzoic acid Related Literature
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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